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Get Quote

Platyphylline is a pyrrolizidine alkaloid with the molecular formula C₁₈H₂₇NO₅ and a molecular weight of

337.4107 g/mol [1]. Here are its key identifiers:

Property Value

CAS Registry
Number

480-78-4 [1]

IUPAC Standard
InChI

InChI=1S/C18H27NO5/c1-4-12-9-11(2)18(3,22)17(21)23-10-13-5-7-19-8-6-

14(15(13)19)24-16(12)20/h4,11,13-15,22H,5-10H2,1-3H3/b12-4- [1]

IUPAC Standard
InChIKey

BTHCJHQOYFUIMG-QCDXTXTGSA-N [1]

Suggested initial mass spectrometry parameters are based on its structure and general alkaloid analysis

principles. You will need to experimentally optimize these for your specific instrument and application.

Parameter Suggested Setting Note

Ionization
Mode

Electrospray Ionization (ESI+) [2] [3] Suitable for polar molecules like alkaloids.
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Parameter Suggested Setting Note

LC Mobile
Phase

Water/Acetonitrile or Water/Methanol
with 0.1% Formic Acid [2]

Formic acid promotes [M+H]⁺ ion formation
in positive mode.

MS Scan Range m/z 50 - 700 To capture the protonated molecule and
potential fragments.

Precursor Ion
([M+H]⁺)

m/z 338.4 The primary target for Platyphylline.

Product Ions
(MS/MS)

m/z 320.4, 292.4, 156.1, 138.1
(anticipated)

These are theoretical fragments; actual
transitions must be confirmed empirically.

Collision
Energy

To be optimized Typically between 15-35 eV; requires
experimental determination.

Proposed Experimental Workflow

The following diagram outlines the major steps for sample preparation and analysis, which is adaptable from

general bottom-up proteomics and small molecule workflows [2] [3].
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Platyphylline Analysis Workflow

Sample (Plant Material or Biofluid)

Extraction
(Solvent Extraction)

Cleanup
(Solid-Phase Extraction)

Separation
(Reverse-Phase LC)

Ionization
(ESI+)

Mass Analysis
(QQQ or Orbitrap)

Data Processing
(Identification & Quantification)

Results

Click to download full resolution via product page

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 8 Tech Support

https://www.smolecule.com/products/s624033?utm_src=pdf-body-img
https://www.smolecule.com/products/s624033?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Detailed Protocols

Sample Preparation and Extraction

This protocol is adapted from general guidelines for preparing complex biological samples for MS analysis

[2].

Homogenization: Weigh 10-100 mg of dried plant material. Homogenize it in 1 mL of a suitable
extraction solvent (e.g., 70-80% methanol or acetonitrile in water with 0.1% formic acid) using a bead

beater or sonicator on ice for 10-15 minutes.
Centrifugation: Centrifuge the homogenate at 12,000-16,000 × g for 10 minutes at 4°C to pellet

insoluble debris.
Collection: Carefully collect the supernatant, which contains the extracted compounds, including

Platyphylline.
Cleanup (Optional but Recommended): Pass the supernatant through a solid-phase extraction

(SPE) cartridge (e.g., C18 or mixed-mode). Elute absorbed compounds with a higher percentage of
organic solvent. This step is crucial for removing salts, pigments, and other contaminants that can

suppress ionization [2].
Concentration and Reconstitution: Evaporate the eluent to dryness under a gentle stream of

nitrogen or using a vacuum concentrator. Reconstitute the dried extract in 100 µL of initial LC mobile
phase (e.g., 95% water, 5% acetonitrile, 0.1% formic acid) for MS analysis.

Protein Removal (for biofluids): If analyzing serum or plasma, precipitate proteins by adding 3-4
volumes of cold acetonitrile, vortex, and centrifuge before cleanup [2].

LC-MS/MS Analysis (Targeted Method)

This method is designed for a triple quadrupole (QQQ) mass spectrometer for sensitive detection and

quantification.

Liquid Chromatography (LC):

Column: C18 column (e.g., 2.1 x 100 mm, 1.7-1.8 µm particle size).

Mobile Phase A: Water with 0.1% formic acid.
Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: 5% B to 95% B over 10-15 minutes.
Flow Rate: 0.3-0.4 mL/min.

Column Temperature: 40°C.
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Injection Volume: 1-5 µL.

Mass Spectrometry (MS):

Ion Source: Electrospray Ionization (ESI), positive mode.
Source Temperature: 300°C.

Ion Spray Voltage: 4500 V.
Nebulizing and Drying Gas: Optimize according to instrument specifications.

Data Acquisition: Multiple Reaction Monitoring (MRM). The table below suggests initial
transitions to monitor and optimize.

Precursor Ion (m/z) Product Ion (m/z) Dwell Time (ms) Collision Energy (V)*

338.4 320.4 ([M+H-H₂O]⁺) 50 To be optimized

338.4 138.1 (characteristic fragment) 50 To be optimized

*Collision Energy must be experimentally determined by infusion of a Platyphylline standard.

Data Processing and Analysis Pathway

After data acquisition, the processing steps lead to final results, as shown in the following pathway.
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Data Analysis Pathway
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Important Considerations for Method Development

Standard Availability: The development of a robust quantitative method is highly dependent on the

availability of an authentic Platyphylline standard. This is necessary to confirm retention time,
optimize MS/MS parameters, and create a calibration curve.

Method Optimization: The parameters provided are starting points. You must optimize collision
energy, source temperatures, and LC gradient for your specific instrument to achieve maximum

sensitivity.
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Advanced Techniques: For discovery-based work or confirming unknown metabolites, high-

resolution mass spectrometry (HRMS) using an Orbitrap instrument is ideal, as it provides exact
mass measurement for confident identification [4] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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